Cas no 1189914-19-9 (Sodium Bromoethanesulfonate-d4)

• Product Name: Sodium Bromoethanesulfonate-d4
• CAS No: 1189914-19-9
• MF: C₂H₄BrNaO₃S
• MW: 211.010129928589
• CID: 824421
• Update Time: 2026-04-29

Sodium Bromoethanesulfonate-d4 Chemical and Physical Properties

Names and Identifiers

• Sodium Bromoethanesulfonate-d4
• Sodium Bromoethanesu
• sodium,2-bromo-1,1,2,2-tetradeuterioethanesulfonate

Computed Properties

• Exact Mass: 213.92100

Experimental Properties

• PSA: 65.58000
• LogP: 1.00730

Additional information on Sodium Bromoethanesulfonate-d4

Sodium Bromoethanesulfonate-d4: A Comprehensive Overview

Sodium Bromoethanesulfonate-d4, with the CAS number 1189914-19-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of bromoethanesulfonate, where the hydrogen atoms in the ethane chain are replaced by deuterium atoms, denoted by the "-d4" suffix. The presence of deuterium atoms imparts unique physical and chemical properties to the compound, making it valuable in specialized research and manufacturing processes.

The Sodium Bromoethanesulfonate-d4 molecule consists of a sulfonate group attached to an ethane chain, with one of the hydrogens replaced by bromine and four hydrogens replaced by deuterium. This structure contributes to its stability and reactivity under specific conditions. Recent studies have highlighted its potential in fields such as drug discovery, analytical chemistry, and biomedical research, where isotopic labeling plays a crucial role in understanding molecular interactions and pathways.

One of the most notable applications of Sodium Bromoethanesulfonate-d4 is in isotopic labeling techniques. By incorporating deuterium into the molecule, researchers can track metabolic pathways, enzyme activities, and molecular transformations with greater precision. This has been particularly useful in pharmacokinetic studies, where understanding the absorption, distribution, metabolism, and excretion (ADME) of drugs is essential for drug development.

Recent advancements in mass spectrometry have further enhanced the utility of Sodium Bromoethanesulfonate-d4. The use of deuterated compounds allows for improved sensitivity and specificity in detecting trace amounts of substances, making it an invaluable tool in analytical chemistry. For instance, in metabolomics studies, this compound serves as a stable internal standard, ensuring accurate quantification of metabolites across different samples.

In the realm of biological research, Sodium Bromoethanesulfonate-d4 has been employed as a precursor for synthesizing bioactive molecules. Its ability to undergo various chemical transformations makes it a versatile building block for constructing complex organic structures. Researchers have utilized this compound to synthesize potential drug candidates targeting diseases such as cancer, inflammation, and infectious disorders.

The synthesis of Sodium Bromoethanesulfonate-d4 involves a multi-step process that incorporates deuterium into the ethane chain. This typically includes bromination followed by sulfonation and deuterium exchange reactions. The exact synthesis pathway may vary depending on the desired purity and scale of production. Quality control measures are critical to ensure the compound meets stringent standards for use in research and industrial applications.

From an environmental perspective, understanding the behavior of Sodium Bromoethanesulfonate-d4 in different ecosystems is essential for assessing its potential impact. Studies have shown that deuterated compounds generally exhibit similar environmental fate characteristics to their non-deuterated counterparts but with slightly altered rates due to isotopic effects. This knowledge is vital for developing safe handling and disposal protocols.

In conclusion, Sodium Bromoethanesulfonate-d4 (CAS No. 1189914-19-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique isotopic properties make it an indispensable tool in modern scientific research, particularly in areas requiring precise molecular tracking and analysis. As advancements in analytical techniques continue to unfold, the role of this compound is expected to expand further, contributing to groundbreaking discoveries in science and technology.